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Compound of Interest

Compound Name: N-Octyl-D17-amine

CAS No.: 1173022-14-4

Cat. No.: B570408

Get Quote

From the desk of a Senior Application Scientist:

Welcome to the technical support resource for N-Octyl-D17-amine. As a deuterated internal

standard, N-Octyl-D17-amine is a powerful tool for achieving accurate and reproducible

quantification in mass spectrometry-based assays, particularly in the fields of lipidomics and

drug development. However, like any sophisticated analytical reagent, its effective use requires

a nuanced understanding of its properties and potential pitfalls.

This guide is designed to move beyond simple protocols and provide you with the causal

explanations behind key experimental choices. It is structured as a dynamic resource to help

you troubleshoot issues, optimize your methods, and ensure the integrity of your quantitative

data.

Section 1: N-Octyl-D17-amine At-A-Glance
This table summarizes the essential physical and chemical properties of N-Octyl-D17-amine
and its non-deuterated analog.
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Property N-Octyl-D17-amine
n-Octylamine (for
comparison)

Chemical Formula C₈H₂D₁₇N[1] C₈H₁₉N[2]

Molecular Weight 146.35 g/mol [1] 129.25 g/mol [3]

CAS Number 1173022-14-4[1] 111-86-4[2]

Typical Isotopic Purity ≥98% D[1] Not Applicable

Appearance Colorless to yellow liquid[4] Colorless to yellow liquid[2][4]

Odor Faint, ammonia-like[4] Faint, ammonia-like[4]

Primary Application
Internal Standard for LC-

MS/MS

Chemical Intermediate,

Corrosion Inhibitor[4]

Section 2: Core Experimental Protocols
Accurate quantification begins with meticulous preparation. The following protocols provide a

validated starting point for incorporating N-Octyl-D17-amine into your workflow.

Protocol 1: Preparation of Stock and Working Solutions
The primary cause of concentration errors is inaccurate solution preparation. Follow these

steps to create reliable standard solutions.

Materials:

N-Octyl-D17-amine (as supplied)

LC-MS grade Methanol

Calibrated pipettes

Amber glass vials with PTFE-lined caps

Procedure:
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Equilibration: Allow the vial of N-Octyl-D17-amine to equilibrate to room temperature before

opening to prevent condensation of atmospheric water.

Stock Solution (e.g., 1 mg/mL):

Accurately weigh approximately 1 mg of N-Octyl-D17-amine into a tared amber vial.

Record the exact weight.

Add LC-MS grade methanol to achieve a final concentration of 1 mg/mL. For example, if

you weigh exactly 1.2 mg, add 1.2 mL of methanol.

Vortex for 30 seconds to ensure complete dissolution.

Intermediate Stock Solution (e.g., 10 µg/mL):

Perform a 1:100 dilution of the 1 mg/mL stock solution.

Pipette 10 µL of the 1 mg/mL stock into a clean vial and add 990 µL of methanol.

Vortex thoroughly.

Working Internal Standard (IS) Solution (e.g., 100 nM):

This solution will be used to spike your samples. The final concentration in the sample

should be optimized, but a common starting point for lipidomics is in the low nM range.[1]

Perform a serial dilution from your intermediate stock to achieve the desired concentration.

For example, to make a 100 nM working solution from a 10 µg/mL stock:

10 µg/mL = 10,000 ng/mL

(10,000 ng/mL) / (146.35 ng/nmol) ≈ 68.3 µM

Dilute this 68.3 µM solution to 100 nM (a 1:683 dilution). A multi-step dilution is

recommended for accuracy.
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Storage: Store all solutions at -20°C or lower in tightly sealed amber vials to prevent

evaporation and photodegradation. After three years, the compound should be re-analyzed

for chemical purity before use.[1]
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Solution Preparation Workflow

Start: N-Octyl-D17-amine
(as supplied)

1. Prepare 1 mg/mL Stock
in Methanol

Weigh accurately

2. Prepare 10 µg/mL
Intermediate Stock

1:100 Dilution

3. Prepare 100 nM
Working IS Solution

Serial Dilution

Store all solutions at ≤ -20°C
in amber vials
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Inaccurate or Variable
Quantitative Results

Do Analyte and IS Co-elute?

Adjust LC Method:
- Decrease gradient slope
- Change organic modifier

- Try different column

NO

Is there significant carryover
in blank injections?

YES

YES NO

Optimize Autosampler Wash:
- Use stronger solvent (e.g., IPA)

- Increase wash volume/time

YES

Does the IS contain
d0 analyte impurity?

NO

YES NO

Source higher purity IS or
correct for contribution in calculations

YES

Consider other factors:
- Sample stability
- Pipetting errors

- MS detector issues

NO

YES NO
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Illustration of Matrix Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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